Cas no 375815-87-5 (Varenicline tartrate)
Varenicline tartrate is a selective alpha-4 beta-2 nicotinic acetylcholine receptor partial agonist, exhibiting efficacy in smoking cessation through competitive inhibition of dopamine release and modulation of neurotransmitter balance. Its advantages lie in its targeted mechanism of action, yielding improved quit rates with reduced nicotine withdrawal symptoms.
Varenicline tartrate structure
Product Name:Varenicline tartrate
CAS No:375815-87-5
MF:C17H19N3O6
MW:361.349264383316
MDL:MFCD22648371
CID:67925
PubChem ID:329823673
Update Time:2025-07-11
Varenicline tartrate Chemical and Physical Properties
Names and Identifiers
-
- Varenicline tartrate
- 6,10-Methano-6H-pyrazino[2,3-h][3]benzazepine, 7,8,9,10- tetrahydro-, (2R,3R)-2,3-dihydroxybutanedioate (1:1)
- 7,8,9,10-Tetrahydro-6H-6,10-methanoazepino-[4,5-g]quinoxaline (2R,3R)-2,3-dihydroxysuccinate
- Varenicline (tartrate)
- Varenicline tartrate solution
- 7,8,9,10-Tetrahydro-6,10-methano-6H-pyrazino[2,3-h][3]benzazepine tartrate Champix
- 7,8,9,10-Tetrahydro-6,10-methano-6H-pyrazino[2,3-h][3]benzazepine tartrate
- Champix
- CP526555
- Chantix
- Varenicline
- [ "" ]
- Chantix;Champix
- Chantix (TN)
- Champix (TN)
- varenicline monotartrate
- DSSTox_CID_28998
- DSSTox_RID_83263
- DSSTox_GSID_49072
- TWYFGYXQSYOKLK-LREBCSMRSA-N
- Varenicline tartrate (JAN/USAN)
- HMS3260I15
- Tox21_113630
- Tox21_500047
- s1440
- CCG
- CP 526555-18
- 6,10-METHANO-6H-PYRAZINO(2,3-H)(3)BENZAZEPINE, 7,8,9,10-TETRAHYDRO-,(2R,3R)-2,3-DIHYDROXYBUTANEDIOATE (1:1)
- 7,8,9,10-tetrahydro-6H-6,10-methanoazepino[4,5-g]quinoxalin-8-ium (2R,3R)-3-carboxy-2,3-dihydroxypropanoate
- SCHEMBL224852
- NCGC00260732-01
- D06282
- VARENICLINE TARTRATE (MART.)
- CCG-221351
- C13H13N3.C4H6O6
- APO-VARENICLINE
- AKOS005146509
- CHEBI:84507
- UNII-82269ASB48
- CS-0830
- Q-101415
- Q27157813
- CHEMBL1201135
- 7,8,9,10-tetrahydro-6H-6,10-methanoazepino[4,5-g]quinoxaline (2R,3R)-2,3-dihydroxysuccinic acid
- HY-10021
- Champix tartrate
- 7,8,9,10-Tetrahydro-6H-6,10-methanoazepino(4,5-g)quinoxalinemono((2R,3R)-tartrate)
- 7,8,9,10-TETRAHYDRO-6, 10-METHANO-6H-PYRAZINA(2,3-H)(3)BENZAZEPINE, (2R,3R)-2,3-DIHYDROXYBUTANEDIOATE (1:1)
- 375815-87-5
- (2R,3R)-2,3-dihydroxybutanedioic acid;5,8,14-triazatetracyclo[10.3.1.02,11.04,9]hexadeca-2,4,6,8,10-pentaene
- Chantix tartrate
- HMS3887M11
- 7,8,9,10-tetrahydro-6H-6,10-methanoazepino(4,5-g)quinoxalin-8-ium (2R,3R)-3-carboxy-2,3-dihydroxypropanoate
- CP-526,555-18
- 5,8,14-triazatetracyclo[10.3.1.02,11.04,9]-hexadeca-2(11),3,5,7,9-pentaene L-tartrate
- HB2070
- A929315
- DTXCID101476013
- 7,8,9,10-Tetrahydro-6,10-methano-6H-pyrazino(2,3-h)(3)benzazepine (2R,3R)-2,3-dihydroxybutanedioate
- 7,8,9,10-Tetrahydro-6,10-methano-6H-pyrazino [2,3-h][3] benzazepine tartrate
- TYRVAYA
- 7,8,9,10-tetrahydro-6H-6,10-methanoazepino[4,5-g]quinoxaline (2R,3R)-2,3-dihydroxysuccinate
- CP-526555-18
- Tyrvaya (TN)
-
- MDL： MFCD22648371
- Inchi： 1S/C13H13N3.C4H6O6/c1-2-16-13-5-11-9-3-8(6-14-7-9)10(11)4-12(13)15-1;5-1(3(7)8)2(6)4(9)10/h1-2,4-5,8-9,14H,3,6-7H2;1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1
- InChI Key： TWYFGYXQSYOKLK-LREBCSMRSA-N
- SMILES： O[C@@H](C(=O)O)[C@H](C(=O)O)O.N1CC2C3C=C4C(=CC=3C(C1)C2)N=CC=N4
Computed Properties
- Exact Mass: 243.10500
- Monoisotopic Mass: 361.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 388
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 153
Experimental Properties
- Color/Form: Powder
- Melting Point: 206-208°C
- Boiling Point: 400.6°C at 760 mmHg
- Flash Point: No data available
- Solubility: DMSO: >5mg/mL
- PSA: 23.79000
- LogP: 4.49528
- Vapor Pressure: No data available
Varenicline tartrate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H400
- Warning Statement： P273
- Hazardous Material transportation number：UN 3077 9 / PGIII
- WGK Germany：3
- Hazard Category Code： 22-50
- Safety Instruction： 22-57
-
Hazardous Material Identification：
- HazardClass：9
- PackingGroup：Ⅲ
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Varenicline tartrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV482-50mg |
Varenicline tartrate |
375815-87-5 | 98% | 50mg |
147.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV482-250mg |
Varenicline tartrate |
375815-87-5 | 98% | 250mg |
591CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 99R0003T-25mg |
Varenicline Tartrate |
375815-87-5 | 98% | 25mg |
¥1731.3 | 2025-01-20 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 99R0003T-100mg |
Varenicline Tartrate |
375815-87-5 | 98% | 100mg |
¥5228.88 | 2025-01-20 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 99R0003T-5mg |
Varenicline Tartrate |
375815-87-5 | 98% | 5mg |
¥682.03 | 2025-01-20 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 99R0003T-500mg |
Varenicline Tartrate |
375815-87-5 | 98% | 500mg |
¥20898.02 | 2025-01-20 | |
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80069-5mg |
Varenicline tartrate |
375815-87-5 | 98.0% | 5mg |
¥100 | 2021-05-07 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PZ0004-5MG |
Varenicline tartrate |
375815-87-5 | 5mg |
¥1754.46 | 2023-09-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PZ0004-25MG |
Varenicline tartrate |
375815-87-5 | 25mg |
¥5604.8 | 2023-09-18 | ||
| ChemFaces | CFN90008-5mg |
Varenicline tartrate |
375815-87-5 | >=98% | 5mg |
$218 | 2021-07-22 |
Varenicline tartrate Suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
(CAS:375815-87-5)Varenicline tartrate
Order Number:JH201
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com
Varenicline tartrate Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
(CAS:375815-87-5)Varenicline tartrate
Purity:98.00%
Quantity:25kg
Price ($):Inquiry